Cas no 27830-12-2 ((2-Octyloxy)benzoic Acid)

(2-Octyloxy)benzoic Acid structure
(2-Octyloxy)benzoic Acid structure
Product Name:(2-Octyloxy)benzoic Acid
CAS No:27830-12-2
MF:C15H22O3
MW:250.333384990692
CID:251434
PubChem ID:20082775
Update Time:2025-04-19

(2-Octyloxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Octyloxy)benzoic acid
    • Benzoic acid, 2-(octyloxy)-
    • LogP
    • 2-n-octyloxybenzoic acid
    • (octyloxy)benzoic acid
    • 2-(Octyloxy)benzoicacid
    • (2-Octyloxy)benzoic Acid
    • 27830-12-2
    • DTXSID00602245
    • VSDNNWKISVRDNT-UHFFFAOYSA-N
    • 2-octoxybenzoic acid
    • EC 608-139-4
    • CBA83012
    • NS00011475
    • SCHEMBL168816
    • DTXCID60553002
    • G78735
    • Inchi: 1S/C15H22O3/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3,(H,16,17)
    • InChI Key: VSDNNWKISVRDNT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C(=O)O)CCCCCCCC

Computed Properties

  • Exact Mass: 250.15696
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.037
  • Boiling Point: 376.923°C at 760 mmHg
  • Flash Point: 133.565°C
  • Refractive Index: 1.51
  • PSA: 46.53

(2-Octyloxy)benzoic Acid Pricemore >>

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